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Compound of Interest

Compound Name: LANTADENE

Cat. No.: B1181434

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, properties, and
analytical methodologies related to Lantadene A, a bioactive pentacyclic triterpenoid. The
information presented herein is intended to serve as a comprehensive resource for
professionals engaged in natural product chemistry, pharmacology, and drug discovery.

Chemical Structure and Nomenclature

Lantadene A is a pentacyclic triterpenoid compound that is predominantly isolated from the
leaves of the Lantana camara plant.[1][2] It is a major phytochemical in this plant and is
recognized for its biological activities, including hepatotoxicity in livestock.[1][2]

The systematic chemical name for Lantadene A is 22(3-angeloyloxy-3-oxoolean-12-en-28-oic
acid.[1][3] Its structure is based on the oleanane skeleton, characterized by five fused six-
membered rings. Key functional groups that define its chemical reactivity and biological
function include a ketone group at the C-3 position, a carbon-carbon double bond between C-
12 and C-13, a carboxylic acid group at the C-17 position (part of the C-28 carboxyl), and an
angelate (angeloyloxy) ester group attached at the C-22 position in the beta configuration.[1][3]

[4]

The molecular structure of Lantadene A has been established through single-crystal three-
dimensional X-ray structure determination, revealing that the A/B and B/C rings are trans-fused,
while the D/E rings are cis-fused.[3]
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Physicochemical and Spectroscopic Data

The structural elucidation of Lantadene A is supported by a range of physicochemical and
spectroscopic data. This information is crucial for its identification and characterization in
various experimental settings.

Table 1: General Properties and Identifiers of Lantadene A

Property Value Reference

Molecular Formula Cs3s5H5205 [41[5][6]

Molecular Weight 552.79 g/mol [5][6]

Exact Mass 552.3815 Da [5]

CAS Number 467-81-2 [4]

Appearance White solid / Crystals from 1]
methanol

Melting Point 252-253 °C; 297 °C [4107]

| IUPAC Name | (4R,4aS,6aR,6aS,6bR,8aR,12aR,14bS)-2,2,6a,6b,9,9,12a-heptamethyl-4-
[(Z2)-2-methylbut-2-enoyl]oxy-10-o0x0-3,4,5,6,6a,7,8,8a,11,12,13,14b-dodecahydro-1H-picene-
4a-carboxylic acid |[4] |

Table 2: Key 'H and 3C NMR Spectral Data for Lantadene A (in CDClIs) Data compiled from
published literature. Chemical shifts (d) are in ppm.
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1H Chemical Shift 13C Chemical Shift

Position Reference
(3, ppm) (3, ppm)
2 2.55 (m) 34.2 [8]
3 - 217.7 [8]
12 5.30 (t, J=3.4 Hz) 122.5 [8]
13 - 143.1 [8]
22 - 65.8 [9]
28 - 177.7 [9]
31' (Angelate C=0) - 166.6 [9]
32' (Angelate C=C) - 127.9 [9]

| 33' (Angelate C=C) | - | 138.9 |[9] |
Additional spectroscopic data includes:

« Infrared (IR) Spectroscopy: Shows characteristic absorption bands for a ketone (C=0),
carboxylic acid (O-H and C=0), ester (C=0), and double bonds (C=C).[7]

o Mass Spectrometry (MS): The positive electrospray ionization (ESI) mass spectrum displays
a parental peak at m/z 569 [M+H]*, which is consistent with the molecular formula CssHs20s6
(Note: discrepancy in formula in this specific source).[10] Another source indicates a
molecular formula of C3ssHs20s.[4][5][6]

o Ultraviolet (UV) Spectroscopy: Shows an absorption maximum (Amax) at 210 nm, indicating
a non-conjugated double bond.[7]

Experimental Protocols

The following protocols are derived from established methodologies for the isolation and
characterization of Lantadene A.
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This protocol describes an improved method for isolating Lantadene A from the leaves of
Lantana camara.[11]

e Collection and Preparation: Collect fresh leaves of Lantana camara var. aculeata.[11] Dry the
leaves at 55°C and grind them into a fine powder.[12]

o Extraction:

o

Perform a batch extraction of the dried leaf powder with methanol.[11]

[¢]

Pool the methanolic extracts and decolorize with activated charcoal.[11]

[¢]

Remove the solvent in vacuo at 60°C.[11]

[e]

Extract the resulting residue with chloroform. Dry the chloroform extract in vacuo.[11]
e Initial Crystallization:

o Dissolve the dried chloroform residue in boiling methanol.[11]

o Allow crystallization to occur by keeping the solution at 0-4°C.[11]

o Recover the partially purified lantadenes via filtration.[11]
e Column Chromatography:

o Prepare a silica gel (60-120 mesh) column, activated at 110°C for 1 hour, using chloroform
as the slurry solvent.[11]

o Dissolve the partially purified lantadene sample in a minimal amount of chloroform and
load it onto the column.[11]

o Elute the column sequentially with 100% chloroform, followed by a chloroform:methanol
(99.5:0.5 v/v) mixture.[11]

o Collect fractions and monitor them using Thin Layer Chromatography (TLC) with iodine
vapors or Liebermann-Burchard reagent for detection.[11]
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¢ Final Purification:

Pool the fractions identified as containing Lantadene A.[11]

o

Remove the solvent in vacuo.[11]

[¢]

Perform repeated recrystallization from boiling methanol to obtain pure Lantadene A

[¢]

crystals.[11]

[¢]

Confirm final purity (e.g., >98%) using High-Performance Liquid Chromatography (HPLC).
[11]

The definitive identification of the isolated compound as Lantadene A involves a combination

of spectroscopic technigques.
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Caption: Workflow for the isolation and structural elucidation of Lantadene A.

Biological Activity and Potential Signhaling Pathway

Lantadene A is primarily known for its hepatotoxicity.[2] However, recent studies have explored
its other pharmacological properties, including antifungal, anti-inflammatory, and potential
anticancer activities.[1][10] Lantadene analogs have been suggested to modulate critical
cellular signaling pathways, such as those involved in apoptosis and inflammation.[8] One such
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proposed mechanism involves the Caspase-8 dependent activation of NF-kB, a key regulator
of inflammation and cell survival.[8]
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Caption: Proposed modulation of Caspase-8 dependent NF-kB signaling by Lantadene A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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